Cas no 2227743-06-6 ((1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol
• CAS No: 2227743-06-6
• MF: C₉H₁₀F₃NO₂
• MW: 221.176413059235
• CID: 6000020
• PubChem ID: 165697583
• Update Time: 2025-10-23

(1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol
• 2227743-06-6
• EN300-1951934

• Inchi： 1S/C9H10F3NO2/c1-5-3-6(4-7(13-5)15-2)8(14)9(10,11)12/h3-4,8,14H,1-2H3/t8-/m0/s1
• InChI Key： KHLNLILUPIVPBI-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=C(N=C(C)C=1)OC)O)(F)F

Computed Properties

• Exact Mass: 221.06636305g/mol
• Monoisotopic Mass: 221.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.4Ų

Additional information on (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol

Comprehensive Analysis of (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol (CAS No. 2227743-06-6)

The compound (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol (CAS No. 2227743-06-6) is a chiral fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoromethyl group and a methoxy-methylpyridine moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in asymmetric synthesis and drug discovery, aligning with the growing demand for enantioselective catalysts and fluorinated APIs.

In recent years, the pharmaceutical industry has prioritized fluorinated compounds like (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol for their enhanced metabolic stability and bioavailability. This trend is reflected in search engine queries such as "fluorinated pyridine derivatives in drug development" and "chiral building blocks for APIs." The compound’s CAS No. 2227743-06-6 is frequently searched alongside terms like "synthetic routes" and "NMR characterization," highlighting its technical relevance. Its methoxy and methyl substituents further contribute to its versatility in medicinal chemistry.

From a green chemistry perspective, the synthesis of (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol has garnered attention for optimizing atom economy and reducing hazardous byproducts. Queries like "sustainable synthesis of fluorinated alcohols" and "catalytic asymmetric reduction methods" underscore this focus. The compound’s trifluoroethyl group is particularly noteworthy, as fluorination strategies are a hot topic in organic chemistry forums and AI-driven research platforms. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often employed to validate its enantiopurity, a critical factor for regulatory compliance.

Beyond pharmaceuticals, 2227743-06-6 has potential applications in material science, particularly in designing liquid crystals and organic electronics. Its pyridine core and electron-withdrawing trifluoromethyl group make it a candidate for photoactive materials. Searches for "fluorinated heterocycles in OLEDs" or "pyridine derivatives for optoelectronics" often intersect with discussions about this compound. This multidisciplinary relevance positions it as a subject of interest in both academic and industrial R&D.

In summary, (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol (CAS No. 2227743-06-6) exemplifies the convergence of chiral chemistry, fluorination technology, and sustainable synthesis. Its adaptability across drug design, catalysis, and advanced materials ensures continued exploration in peer-reviewed studies and patent literature. For researchers, addressing FAQs like "how to purify (1S)-2,2,2-trifluoro-1-(2-methoxy-6-methylpyridin-4-yl)ethan-1-ol" or "scaling up chiral fluorinated intermediates" will further enhance its accessibility and utility.